Cas no 153682-25-8 (1-(5-Phenyl-6H-1,3,4-thiadiazin-2-yl)azepane)

1-(5-Phenyl-6H-1,3,4-thiadiazin-2-yl)azepane structure
153682-25-8 structure
Product Name:1-(5-Phenyl-6H-1,3,4-thiadiazin-2-yl)azepane
CAS No:153682-25-8
MF:C15H19N3S
MW:273.396461725235
CID:2779171
PubChem ID:18356929
Update Time:2025-04-21

1-(5-Phenyl-6H-1,3,4-thiadiazin-2-yl)azepane Chemical and Physical Properties

Names and Identifiers

    • DTXSID90593072
    • SCHEMBL7492617
    • 1-(5-Phenyl-6H-1,3,4-thiadiazin-2-yl)azepane
    • 153682-25-8
    • Inchi: 1S/C15H19N3S/c1-2-7-11-18(10-6-1)15-17-16-14(12-19-15)13-8-4-3-5-9-13/h3-5,8-9H,1-2,6-7,10-12H2
    • InChI Key: IRRLDKGLAVSSHR-UHFFFAOYSA-N
    • SMILES: S1CC(C2C=CC=CC=2)=NN=C1N1CCCCCC1

Computed Properties

  • Exact Mass: 273.12996879Da
  • Monoisotopic Mass: 273.12996879Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 53.3Ų

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